Methyl trans-3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride

• IUPAC Name: methyl (2S,3S)-3-aminobicyclo[2.2.2]octane-2-carboxylate;hydrochloride
• InChI: InChI=1S/C10H17NO2.ClH/c1-13-10(12)8-6-2-4-7(5-3-6)9(8)11;/h6-9H,2-5,11H2,1H3;1H/t6?,7?,8-,9-;/m0./s1
• InChI Key: WMXDQFWQOGJYEQ-DPRHYWCPSA-N
• Canonical SMILES: COC(=O)C1C2CCC(C1N)CC2.Cl
• Isomeric SMILES: COC(=O)[C@@H]1[C@H](C2CCC1CC2)N.Cl
• Molecular Formula: C10H18ClNO2
• Molecular Weight: 219.71 g/mol

Description

Methyl trans-3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride, also known as MATBOC hydrochloride, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a bicyclic amine that has been found to have various biochemical and physiological effects, making it a promising candidate for use in a wide range of research areas.

Scientific Research Applications

Synthesis and Stereochemistry

• Methyl trans-3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride is involved in the synthesis of various enantiomers and derivatives of aminobicyclo octane carboxylic acids. These syntheses are achieved through methods such as isomerization, hydrogenation, and hydrolysis. The stereochemistry of these compounds is determined using techniques like NMR spectroscopy and X-ray crystallography (Palkó et al., 2013).

Transport Applications

• This compound has been synthesized and compared with other amino acids for their specificity to membrane transport systems in certain cell lines. Its structure, involving an additional methylene group, offers advantages like the absence of isomeric contamination and does not require optical resolution (Christensen et al., 1983).

Chemical Transformations and Reactivity

• Methyl trans-3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride is also used in the synthesis and transformations of di-endo-3-aminobicyclo-[2.2.2]oct-5-ene-2-carboxylic acid derivatives. These derivatives are prepared via intermediates like dihydro-1,3-oxazine or γ-lactone and their structures are determined by IR and NMR (Palkó et al., 2011).

Role in Peptide Induction

• The compound has been explored for its ability to induce reverse turns into peptides, particularly by incorporating it into model tripeptides and analyzing their structure through various spectroscopic and X-ray studies (André et al., 2012).

Complexation and Coordination Chemistry

• Its derivatives are used in the synthesis of complex ions and macrocyclic compounds. These compounds have applications in coordination chemistry, and their crystal structures are analyzed for studying geometric isomers (Wei et al., 2002).

NMR Studies

• NMR studies on derivatives of 3-aminobicyclo-(2,2,2) octan-2-ol, related to methyl trans-3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride, provide insights into their structural and stereochemical properties (Beckett & Reid, 1972).